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Compound of Interest

Compound Name: 5-Nitro-N-acetyltryptamine

CAS No.: 96735-08-9

Cat. No.: B017095

Get Quote

Introduction
5-Nitro-N-acetyltryptamine is a tryptamine derivative of significant interest in medicinal

chemistry and drug discovery. As with any compound intended for biological evaluation,

unambiguous structural confirmation and purity assessment are paramount. This technical

guide provides an in-depth exploration of the spectroscopic techniques utilized for the

comprehensive characterization of 5-Nitro-N-acetyltryptamine, namely Nuclear Magnetic

Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

This document is intended for researchers, scientists, and drug development professionals,

offering not just data, but a framework for understanding the principles behind the data

acquisition and interpretation. The structural integrity of a molecule is the foundation of its

biological activity; therefore, a thorough spectroscopic analysis is a non-negotiable aspect of

chemical synthesis and drug development.

I. Nuclear Magnetic Resonance (NMR)
Spectroscopy: Elucidating the Molecular Skeleton
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NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. It provides detailed information about the chemical environment of

individual atoms, their connectivity, and spatial relationships. For 5-Nitro-N-acetyltryptamine,

both ¹H and ¹³C NMR are indispensable.

A. ¹H NMR Spectroscopy: Mapping the Proton
Environment
Proton NMR (¹H NMR) provides a detailed map of the hydrogen atoms within a molecule. The

chemical shift (δ) of a proton is highly sensitive to its electronic environment, while the coupling

patterns (spin-spin splitting) reveal the number of neighboring protons.

Experimental Protocol: ¹H NMR Data Acquisition

A standardized protocol for acquiring high-quality ¹H NMR data for 5-Nitro-N-acetyltryptamine
is outlined below. The choice of solvent is critical; deuterated dimethyl sulfoxide (DMSO-d₆) is

often a suitable choice for tryptamine derivatives due to its excellent solubilizing power.

Sample Preparation: Dissolve approximately 5-10 mg of 5-Nitro-N-acetyltryptamine in 0.5-

0.7 mL of DMSO-d₆. Ensure complete dissolution, using gentle vortexing if necessary.

Instrument Setup:

Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal

dispersion and resolution.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity and sharp spectral lines.

Data Acquisition Parameters:

Pulse Sequence: A standard single-pulse experiment is typically sufficient.

Spectral Width: Set to encompass all expected proton signals (e.g., 0-12 ppm).

Acquisition Time: Typically 2-4 seconds.
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Relaxation Delay: 1-5 seconds to allow for full magnetization recovery.

Number of Scans: 16-64 scans are generally adequate for a sample of this concentration.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum to obtain pure absorption lineshapes.

Calibrate the chemical shift scale using the residual solvent peak (DMSO at ~2.50 ppm) as

an internal standard.

Integrate the signals to determine the relative number of protons for each resonance.

Data Interpretation: Expected ¹H NMR Signals for 5-Nitro-N-acetyltryptamine

Based on the structure of 5-Nitro-N-acetyltryptamine and data from analogous compounds,

the following proton signals are anticipated.

Proton Assignment
Expected Chemical

Shift (δ, ppm)
Multiplicity Integration

Indole N-H ~11.5 br s 1H

Amide N-H ~8.2 t 1H

H-4 ~8.4 d 1H

H-6 ~7.9 dd 1H

H-2 ~7.6 s 1H

H-7 ~7.5 d 1H

-CH₂- (ethyl) ~3.4 q 2H

-CH₂- (ethyl) ~2.9 t 2H

-C(O)CH₃ ~1.8 s 3H

Note: Chemical shifts are approximate and can be influenced by solvent and concentration.
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The downfield shifts of the aromatic protons (H-4, H-6, and H-7) are a direct consequence of

the electron-withdrawing nitro group at the 5-position. The indole N-H is typically broad and

appears at a very low field due to hydrogen bonding and exchange.

B. ¹³C NMR Spectroscopy: Probing the Carbon
Framework
Carbon-13 NMR (¹³C NMR) provides information on the different carbon environments within

the molecule. While less sensitive than ¹H NMR, it is a crucial technique for confirming the

carbon skeleton.

Experimental Protocol: ¹³C NMR Data Acquisition

Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of DMSO-d₆) is

generally required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Instrument Setup: The same spectrometer as for ¹H NMR can be used, switched to the ¹³C

frequency.

Data Acquisition Parameters:

Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the

spectrum to single lines for each carbon.

Spectral Width: Typically 0-200 ppm.

Number of Scans: A significantly higher number of scans (e.g., 1024 or more) is necessary

compared to ¹H NMR.

Data Processing: Similar to ¹H NMR, involving Fourier transformation, phasing, and

calibration using the solvent signal (DMSO-d₆ at ~39.52 ppm).

Data Interpretation: Expected ¹³C NMR Signals for 5-Nitro-N-acetyltryptamine

The expected chemical shifts for the carbon atoms are summarized below. The presence of the

nitro group significantly influences the chemical shifts of the aromatic carbons.
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Carbon Assignment Expected Chemical Shift (δ, ppm)

C=O (amide) ~170

C-5 ~141

C-7a ~138

C-3a ~128

C-2 ~125

C-6 ~117

C-4 ~116

C-3 ~112

-CH₂- (ethyl) ~40

-CH₂- (ethyl) ~25

-C(O)CH₃ ~23

Note: Chemical shifts are approximate.

II. Infrared (IR) Spectroscopy: Identifying Functional
Groups
Infrared (IR) spectroscopy is a rapid and effective technique for identifying the presence of

specific functional groups in a molecule. Each functional group absorbs infrared radiation at a

characteristic frequency, providing a molecular "fingerprint."

Experimental Protocol: IR Data Acquisition

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR

spectra of solid samples.

Sample Preparation: A small amount of the solid 5-Nitro-N-acetyltryptamine is placed

directly on the ATR crystal.
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Data Acquisition: The spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A

background spectrum of the empty ATR crystal is recorded first and automatically subtracted

from the sample spectrum.

Data Interpretation: Characteristic IR Absorptions of 5-Nitro-N-acetyltryptamine

The IR spectrum of 5-Nitro-N-acetyltryptamine is expected to show characteristic absorption

bands for its key functional groups.

Frequency Range (cm⁻¹) Vibration Functional Group

~3300 N-H stretch Indole & Amide

~3100-3000 C-H stretch Aromatic

~2950-2850 C-H stretch Aliphatic

~1640 C=O stretch Amide (Amide I)

~1550 N-H bend Amide (Amide II)

~1520 & ~1340
N-O asymmetric & symmetric

stretch
Nitro group

~1600-1450 C=C stretch Aromatic ring

The presence of strong absorption bands around 1520 cm⁻¹ and 1340 cm⁻¹ is a definitive

indicator of the nitro group.[1] The amide I and II bands are also key diagnostic peaks.

III. Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge

ratio (m/z) of ionized molecules. It provides the molecular weight of the compound and, through

fragmentation analysis, offers valuable structural information.

Experimental Protocol: MS Data Acquisition
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Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like 5-
Nitro-N-acetyltryptamine.

Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent (e.g.,

methanol or acetonitrile).

Infusion: The solution is infused into the ESI source of the mass spectrometer.

Ionization: A high voltage is applied to the solution, causing the formation of ions.

Mass Analysis: The ions are separated based on their m/z ratio in a mass analyzer (e.g.,

quadrupole, time-of-flight).

Data Interpretation: Expected Mass Spectrum of 5-Nitro-N-acetyltryptamine

Molecular Ion Peak: The molecular weight of 5-Nitro-N-acetyltryptamine is 247.25 g/mol .

In positive ion mode ESI-MS, the protonated molecule [M+H]⁺ would be observed at an m/z

of approximately 248.26.

Fragmentation Pattern: Collision-induced dissociation (CID) of the molecular ion can provide

structural information. Key expected fragmentations include:

Loss of the acetamide group: Cleavage of the ethyl side chain can lead to fragments

corresponding to the indole core.

Cleavage of the ethyl side chain: A characteristic fragmentation for tryptamines is the

cleavage of the Cα-Cβ bond of the side chain.

IV. Integrated Spectroscopic Analysis Workflow
A robust characterization of 5-Nitro-N-acetyltryptamine relies on the synergistic interpretation

of data from all three spectroscopic techniques.
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Caption: Integrated workflow for the spectroscopic characterization of 5-Nitro-N-
acetyltryptamine.

Conclusion
The comprehensive spectroscopic analysis of 5-Nitro-N-acetyltryptamine, employing ¹H

NMR, ¹³C NMR, IR, and MS, is essential for its unambiguous structural confirmation. This guide

has provided a detailed framework for the acquisition and interpretation of this critical data. By

following these protocols and understanding the underlying principles, researchers can ensure

the identity and purity of their synthesized compounds, a crucial step in the advancement of

drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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